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Compound of Interest

Compound Name:
(2S)-2-Amino-2-(2-

fluorophenyl)ethan-1-OL

CAS No.: 224434-02-0

Cat. No.: B1312015

Get Quote

(2S)-2-Amino-2-(2-fluorophenyl)ethan-1-ol belongs to the class of 1,2-aminoalcohols, a

structural motif present in numerous biologically active compounds. Its significance is amplified

by two key features: a defined stereocenter and a fluorine-substituted phenyl ring.

The stereospecificity at the C2 position is crucial, as enantiomers of a drug can exhibit vastly

different pharmacological activities and toxicological profiles.[1] The introduction of a fluorine

atom is a widely employed strategy in modern drug design.[2] Fluorine's high electronegativity

and small size can profoundly influence a molecule's properties, often leading to enhanced

metabolic stability, increased binding affinity, and improved bioavailability without a significant

increase in steric bulk.[3] Consequently, fluorinated building blocks like (2S)-2-amino-2-(2-
fluorophenyl)ethan-1-ol are highly sought-after intermediates for creating novel therapeutics.

[4]
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The fundamental identity of (2S)-2-amino-2-(2-fluorophenyl)ethan-1-ol is defined by its

unique arrangement of functional groups around a chiral carbon center.

Start:
2-chloro-1-(2-fluorophenyl)ethan-1-one
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Purification
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(2S)-2-Amino-2-(2-fluorophenyl)ethan-1-OL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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